(4-Hydroxymethyl-[1,2,3]triazol-1-yl)-acetic acid

• IUPAC Name: 2-[4-(hydroxymethyl)triazol-1-yl]acetic acid
• InChI: InChI=1S/C5H7N3O3/c9-3-4-1-8(7-6-4)2-5(10)11/h1,9H,2-3H2,(H,10,11)
• InChI Key: CUCDGFYVAKSXCP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CC(=O)O)CO
• Molecular Formula: C5H7N3O3
• Molecular Weight: 157.13 g/mol
• CAS No.: 45964-27-0

Description

“(4-Hydroxymethyl-[1,2,3]triazol-1-yl)-acetic acid” is a compound that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The compound also contains a hydroxymethyl group and an acetic acid group. Triazole derivatives have been found to have significant biological and pharmacological properties.

Molecular Structure Analysis

The molecular structure of triazole derivatives can be characterized by spectroscopic techniques like IR, 1H NMR, 13C NMR, and HR-MS. Unfortunately, the specific molecular structure analysis for “this compound” is not provided in the available resources.

Scientific Research Applications

Synthesis and Properties

• Researchers have synthesized a range of esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-yl)thio)acetic acids, which are structurally related to (4-Hydroxymethyl-[1,2,3]triazol-1-yl)-acetic acid. These compounds have shown various biological activities and are also intermediates for the synthesis of other complex structures (Salionov, 2015).

Biological Activities

• A study synthesized derivatives of 2-[4-(substituted benzylideneamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid, which are related to this compound. These derivatives exhibited significant anti-inflammatory and analgesic activities in vivo (Hunashal et al., 2014).

Supramolecular Synthesis

• The compound ethyl 4H-1,2,4-triazol-4-yl-acetate, which is structurally related to this compound, was used to engineer three-dimensional chains of porous nanoballs, showcasing its potential in creating supramolecular structures (Naik et al., 2010).

Superoxide Scavenging and Anti-inflammatory Agents

• Synthesis of compounds structurally related to this compound demonstrated effectiveness as in vitro superoxide scavengers, though they were not effective as in vivo antiinflammatory agents (Maxwell et al., 1984).

Sustainable Synthesis

• Research has been conducted on the sustainable and efficient synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid, a compound related to this compound, under continuous-flow conditions. This approach is environmentally friendly and offers high yields (Tortoioli et al., 2020).

Future Directions

Triazole derivatives have significant potential in drug discovery due to their remarkable biological and pharmacological properties. Future research could focus on the synthesis, characterization, and evaluation of “(4-Hydroxymethyl-[1,2,3]triazol-1-yl)-acetic acid” and its derivatives for potential pharmacological applications.

Mechanism of Action

Target of Action

The primary target of (4-Hydroxymethyl-[1,2,3]triazol-1-yl)-acetic acid is Heat Shock Protein 90 (HSP90) . HSP90 is a molecular chaperone that is essential for the cell viability, ATP-dependent folding, and assembling of its client proteins . It is one of the most abundant and highly conserved molecular chaperones, which has received significant attention as a therapeutic target for cancer treatment .

Mode of Action

The compound interacts with its target, HSP90, by forming hydrogen bonds and hydrophobic interactions . This interaction results in the inhibition of HSP90, leading to the degradation of client proteins by the ubiquitin–proteasome pathway .

Biochemical Pathways

The inhibition of HSP90 affects various biochemical pathways. Many of HSP90’s clients, including PARP, Aurora A, PI3K, BRD4, hTERT, and the estrogen/androgen receptors, have been involved in tumorigenesis . Therefore, the inhibition of HSP90 can potentially disrupt these pathways and their downstream effects, contributing to the anticancer effects of the compound .

Result of Action

The result of the compound’s action is the inhibition of HSP90, leading to the degradation of client proteins by the ubiquitin–proteasome pathway . This can potentially disrupt various biochemical pathways involved in tumorigenesis, contributing to the anticancer effects of the compound .